![molecular formula C17H20N4O B3918255 N-methyl-1-(6-methyl-2-phenylpyrimidin-4-yl)pyrrolidine-3-carboxamide](/img/structure/B3918255.png)
N-methyl-1-(6-methyl-2-phenylpyrimidin-4-yl)pyrrolidine-3-carboxamide
Overview
Description
N-methyl-1-(6-methyl-2-phenylpyrimidin-4-yl)pyrrolidine-3-carboxamide, commonly known as MMPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MMPP belongs to the class of pyrrolidine carboxamide derivatives and has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of MMPP is not fully understood. However, it is believed that MMPP exerts its anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. MMPP may also inhibit the growth of cancer cells by inducing apoptosis, a programmed cell death process. Furthermore, MMPP may inhibit the replication of viruses by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
MMPP has been shown to have various biochemical and physiological effects. In vitro studies have shown that MMPP can inhibit the production of pro-inflammatory cytokines, such as IL-6, TNF-α, and IL-1β, by immune cells. MMPP has also been shown to induce apoptosis in cancer cells and inhibit the replication of viruses. In vivo studies have shown that MMPP can reduce inflammation and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using MMPP in lab experiments is its high purity and stability. MMPP can be easily synthesized in high yield and purity, making it an ideal compound for research purposes. Additionally, MMPP has been extensively studied, and its mechanism of action and potential therapeutic applications are well understood. However, one of the limitations of using MMPP in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on MMPP. One potential direction is to investigate the use of MMPP as a potential therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore the use of MMPP as a potential anti-cancer agent, either alone or in combination with other chemotherapeutic agents. Additionally, further research is needed to understand the mechanism of action of MMPP and its potential side effects.
Scientific Research Applications
MMPP has been extensively studied for its potential therapeutic applications, including its use as an anti-inflammatory, anti-cancer, and anti-viral agent. MMPP has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6), tumor necrosis factor-alpha (TNF-α), and interleukin-1 beta (IL-1β), in vitro and in vivo. MMPP has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, MMPP has been shown to inhibit the replication of hepatitis B virus (HBV) and human immunodeficiency virus (HIV).
properties
IUPAC Name |
N-methyl-1-(6-methyl-2-phenylpyrimidin-4-yl)pyrrolidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O/c1-12-10-15(21-9-8-14(11-21)17(22)18-2)20-16(19-12)13-6-4-3-5-7-13/h3-7,10,14H,8-9,11H2,1-2H3,(H,18,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWAPTIYMBUEJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2=CC=CC=C2)N3CCC(C3)C(=O)NC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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